(1-Bromo-2-methylbutan-2-yl)cyclobutane

• Molecular Formula: C9H17Br
• Molecular Weight: 205.13 g/mol
• IUPAC Name: (1-bromo-2-methylbutan-2-yl)cyclobutane
• InChI: InChI=1S/C9H17Br/c1-3-9(2,7-10)8-5-4-6-8/h8H,3-7H2,1-2H3
• InChI Key: KQVZBSJUCKDSHM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CBr)C1CCC1

Description

(1-Bromo-2-methylbutan-2-yl)cyclobutane is a brominated cyclobutane derivative characterized by a cyclobutane ring substituted with a branched alkyl chain containing a bromine atom at the 1-position and a methyl group at the 2-position. The bromine atom introduces both steric bulk and electrophilic reactivity, making it a versatile candidate for nucleophilic substitution or cross-coupling reactions .

Cyclobutane derivatives are typically synthesized via [2+2] cycloadditions, photochemical reactions, or ketene-based methods. Enantioselective routes employing chiral catalysts or auxiliaries have advanced significantly, enabling precise control over stereochemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Bromo-2-methylbutan-2-yl)cyclobutane typically involves the bromination of 2-methylbutan-2-ylcyclobutane. This reaction can be carried out using bromine (Br₂) in the presence of a suitable solvent such as carbon tetrachloride (CCl₄) under controlled temperature conditions . The reaction proceeds via a free radical mechanism, where the bromine molecule dissociates into bromine radicals that react with the 2-methylbutan-2-ylcyclobutane to form the desired product.

Industrial Production Methods

While specific industrial production methods for (1-Bromo-2-methylbutan-2-yl)cyclobutane are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent, and bromine concentration, to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

(1-Bromo-2-methylbutan-2-yl)cyclobutane undergoes several types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles such as hydroxide (OH⁻), cyanide (CN⁻), or amines (NH₂R).

Elimination Reactions: The compound can undergo elimination reactions to form alkenes, typically in the presence of a strong base like potassium tert-butoxide (KOtBu).

Oxidation Reactions: The compound can be oxidized to form corresponding alcohols or ketones using oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Common Reagents and Conditions

Substitution: Nucleophiles such as NaOH, KCN, or amines in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Elimination: Strong bases like KOtBu in solvents such as ethanol or tert-butanol.

Oxidation: Oxidizing agents like KMnO₄ or CrO₃ in acidic or basic conditions.

Major Products

Substitution: Formation of alcohols, nitriles, or amines.

Elimination: Formation of alkenes.

Oxidation: Formation of alcohols or ketones.

Scientific Research Applications

(1-Bromo-2-methylbutan-2-yl)cyclobutane has several applications in scientific research, including:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: Potential use in the development of pharmaceuticals due to its unique structure and reactivity.

Material Science: Utilized in the synthesis of novel materials with specific properties.

Chemical Biology: Employed in the study of biological systems and the development of chemical probes.

Mechanism of Action

The mechanism of action of (1-Bromo-2-methylbutan-2-yl)cyclobutane depends on the specific reaction it undergoes. For example:

Substitution Reactions: The bromine atom is replaced by a nucleophile through a bimolecular nucleophilic substitution (S_N2) mechanism.

Elimination Reactions: The compound undergoes a β-elimination to form an alkene, typically via an E2 mechanism.

Oxidation Reactions: The compound is oxidized by the transfer of electrons to the oxidizing agent, resulting in the formation of alcohols or ketones.

Comparison with Similar Compounds

Comparison with Similar Cyclobutane Derivatives

Structural and Electronic Properties

Cyclobutane derivatives exhibit unique structural features, including bond-length elongation and dihedral angle distortions due to ring strain and substituent effects. Key comparisons are summarized below:

Table 1: Structural Parameters of Selected Cyclobutane Derivatives

Compound	Bond Length (Å)	Dihedral Angle (°)	Oxidation Potential (V)	Substituent Effects
(1-Bromo-2-methylbutan-2-yl)cyclobutane*	~1.57–1.58	~5–13	Moderate	Bromine (electrophilic), methyl (steric)
Cyclohexenone-cyclobutane 9c	1.584(2)	5.21	Low	Methoxy (electron-donating)
Cyclobutane13	1.579(2)	12.81	High	CF₃ (electron-withdrawing)
Phenyl-substituted cyclobutane	1.61–1.72	Variable	Low to moderate	Aromatic (resonance effects)

*Inferred values based on analogous brominated cyclobutanes .

• Bond Lengths : The bromine substituent in (1-bromo-2-methylbutan-2-yl)cyclobutane likely induces moderate bond elongation (similar to methyl or trifluoromethyl groups) compared to unsubstituted cyclobutane (1.556 Å). Electron-rich substituents (e.g., methoxy) reduce bond strain, while electron-withdrawing groups (e.g., CF₃) increase it .
• Dihedral Angles: Planarity correlates with electron density. The bromine and methyl groups in the target compound may induce intermediate planarity (~5–13°) .

Spectroscopic and Crystallographic Considerations

Cyclobutane derivatives often require advanced analytical techniques for structural elucidation. For instance:

• X-ray Crystallography : SHELX software has been pivotal in resolving cyclobutane structures, particularly for distinguishing regioisomers or enantiomers .
• UV/Vis Spectroscopy : Used to monitor photodimerization kinetics (e.g., trans,cis,trans-1,3-diacetyl-2,4-diphenylcyclobutane) .

Biological Activity

(1-Bromo-2-methylbutan-2-yl)cyclobutane is a compound of interest due to its unique structural properties and potential biological activities. This article reviews its synthesis, chemical behavior, and biological implications based on diverse research findings.

Chemical Structure and Synthesis

(1-Bromo-2-methylbutan-2-yl)cyclobutane is characterized by a cyclobutane ring substituted with a bromoalkyl group. The synthesis typically involves the bromination of 2-methylbutan-2-ylcyclobutane using bromine in a solvent like carbon tetrachloride under controlled conditions. This method allows for the selective introduction of the bromine atom at the desired position on the cyclobutane ring, yielding a compound that can undergo various chemical reactions, including substitution and elimination reactions.

The biological activity of (1-Bromo-2-methylbutan-2-yl)cyclobutane can be attributed to its ability to participate in nucleophilic substitution reactions. The bromine atom can be replaced by various nucleophiles, which may lead to different biological effects depending on the substituent involved.

Key Reactions:

• Substitution Reactions : The bromine atom can be substituted by nucleophiles such as hydroxide (OH⁻), cyanide (CN⁻), or amines (NH₂R), typically through an $S_N2$ mechanism.
• Elimination Reactions : Under strong basic conditions, the compound can undergo elimination to form alkenes via an $E2$ mechanism.
• Oxidation Reactions : The compound is also susceptible to oxidation, leading to alcohols or ketones when treated with oxidizing agents like potassium permanganate.

Medicinal Chemistry

The compound's unique structure suggests potential applications in medicinal chemistry. Research indicates that similar brominated compounds can exhibit antimicrobial and anticancer properties due to their ability to interact with biological macromolecules such as proteins and nucleic acids .

Case Studies

Comparative Analysis

To understand the uniqueness of (1-Bromo-2-methylbutan-2-yl)cyclobutane, it is useful to compare it with structurally similar compounds:

Compound Name	Structure Characteristics	Biological Activity Potential
(1-Bromo-3-methylbutan-2-yl)cyclobutane	Different substitution pattern on cyclobutane ring	Potentially different reactivity and activity
(1-Bromo-2-methylpropyl)cyclobutane	Similar but with a propyl group instead of butyl	May exhibit distinct biological properties
(1-Bromo-3-methylbutyl)cyclobutane	Variation in alkyl side chain length	Unique pharmacological profiles possible